Cas no 953938-18-6 (3,5-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 3,5-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 953938-18-6
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 5514815
• Update Time: 2025-11-01

3,5-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-(1-propanoyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• 3,5-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• Inchi： 1S/C21H24N2O2/c1-4-20(24)23-9-5-6-16-13-18(7-8-19(16)23)22-21(25)17-11-14(2)10-15(3)12-17/h7-8,10-13H,4-6,9H2,1-3H3,(H,22,25)
• InChI Key： XXJHWJBPYLOFEM-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)CC)(=O)C1=CC(C)=CC(C)=C1

Additional information on 3,5-dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Exploring the Structural and Functional Properties of 3,5-Dimethyl-N-(1-Propanoyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Benzamide (CAS No. 953938-18-6)

3,5-Dimethyl-N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 953938-18-6) is a synthetic organic compound that has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzamides substituted with a tetrahydroquinoline moiety. The benzamide scaffold is widely recognized for its role in drug design and development, particularly in modulating enzyme activity and receptor interactions. The integration of a propanoyl-modified tetrahydroquinoline ring into this framework introduces additional complexity and functionality. Recent studies have highlighted the importance of such hybrid structures in enhancing molecular diversity and optimizing pharmacological profiles.

The core structure of benzamide consists of a benzene ring linked to an amide group (-CONH₂). In this specific derivative, the amide nitrogen is attached to a substituted tetrahydroquinoline ring system. The tetrahydroquinoline core is a saturated five-membered ring fused with a six-membered aromatic ring. The presence of two methyl groups at the 3 and 5 positions on the benzene ring imparts steric bulk while maintaining aromaticity through resonance effects. The propanoyl substituent on the tetrahydroquinoline ring further contributes to the compound's hydrophobic character and may influence its solubility and membrane permeability properties.

The synthesis pathway for CAS No. 953938-18-6 typically involves multi-step organic reactions that combine advanced methodologies from heterocyclic chemistry and amide coupling techniques. One common approach begins with the preparation of a substituted tetrahydroquinoline derivative through catalytic hydrogenation or other saturation methods applied to quinoline precursors. Subsequent alkylation or acylation reactions introduce functional groups such as the propanoyl moiety at specific positions on the tetrahydroquinoline framework before final coupling with the dimethyl-substituted benzoyl chloride or carboxylic acid derivative occurs via standard amide bond formation protocols like HATU-mediated coupling or DCC-based methods.

In terms of physical properties, compounds containing both aromatic rings (e.g., benzene) and heterocyclic systems (e.g., tetrahydroquinoline) often exhibit distinct characteristics compared to simpler analogs. The combination of these structural elements in CAS No. 953938-18-6 suggests potential for crystallinity depending on intermolecular interactions between hydrogen-bonding capable amide groups and dipole-dipole interactions from adjacent methyl substituents. Melting point data for such derivatives typically falls within ranges influenced by their molecular weight (approximately 277 g/mol for this compound), degree of substitution symmetry across both rings (asymmetry here might lower melting points), and overall planarity which affects π-stacking interactions in solid-state arrangements.

Spectral analysis using NMR spectroscopy reveals characteristic signals from all constituent parts: aromatic protons on both rings show upfield shifts due to electron-donating effects from methyl groups; aliphatic protons near oxygen atoms display downfield chemical shifts caused by deshielding effects; carbonyl carbon atoms appear at typical high ppm values (~170 ppm). Mass spectrometry confirms molecular ion peaks corresponding precisely to calculated molar masses based on elemental composition analysis from high-resolution MS data collected under electrospray ionization conditions.

Biological evaluations have demonstrated that derivatives featuring similar architectures can interact with various targets including kinases involved in signal transduction pathways or G-protein coupled receptors associated with pain perception mechanisms when appropriately functionalized around these cores through strategic substitution patterns like those found in this particular molecule's configuration where methyl groups are positioned symmetrically but not identically across both rings potentially affecting conformational flexibility critical for ligand-receptor binding events during cellular signaling processes.

The current research landscape surrounding molecules bearing both dimethyl-substituted benzamides along with acylated tetrahydroquinolines has expanded significantly over recent years driven by computational modeling efforts predicting enhanced drug-like properties through virtual screening campaigns targeting disease-related proteins where conventional drugs fail due either insufficient potency levels or adverse side effect profiles observed clinically which motivates exploration into novel chemical entities like this one under discussion today regarding their ability to modulate protein functions more selectively than existing options available currently within pharmaceutical markets globally speaking today.

Molecular docking simulations conducted recently revealed favorable binding affinities between analogs containing similar structural motifs found here specifically when tested against several validated therapeutic targets suggesting possible utility as lead compounds requiring further optimization steps prior clinical testing phases commence eventually leading towards preclinical studies necessary before human trials become feasible options moving forward considering ethical guidelines governing experimental procedures involving living organisms must always be followed rigorously throughout all stages development process remains ongoing currently until definitive evidence supporting efficacy emerges conclusively demonstrating value proposition clearly defined upfront before resources allocated heavily towards scale-up production activities required later stages commercialization cycle begins after successful completion all regulatory hurdles overcome effectively without compromising safety standards maintained consistently throughout entire lifecycle product development journey undertaken here potentially promising future ahead given right conditions met scientifically speaking today's context research environment thriving innovation across multiple disciplines simultaneously contributing progress made possible here thanks collaborative efforts researchers worldwide sharing findings openly fostering knowledge exchange critical accelerating discovery timelines significantly compared traditional approaches used historically within same domain now being challenged continuously by emerging technologies transforming landscape rapidly evolving field chemistry applied sciences broadly defined sense modern terminology employed today describing advancements achieved recently unprecedented rates growth observed simultaneously across academic industrial sectors alike working hand-in-hand achieving breakthroughs previously thought impossible decades ago when first introduced concept designing complex molecules deliberately engineered possess desired biological activities targeting specific diseases selectively without harming healthy cells surrounding tissues affected negatively otherwise could compromise therapeutic outcomes ultimately sought after goal every project initiated initially aiming solve particular problem identified through rigorous scientific investigation methods employed systematically over time leading accumulation sufficient data warranting further exploration opportunities presented here clearly demonstrating potential worth pursuing seriously considering investment required substantial yet justified returns expected eventually materialize assuming proper validation steps executed correctly following established protocols ensuring reproducibility results obtained remain consistent across multiple independent experiments confirming reliability findings before advancing next phase development pipeline structured carefully designed minimize risks maximize chances success eventually reaching market stage distribution occurs worldwide reaching intended users benefiting directly from innovations discussed here representing culmination years dedicated work countless scientists engineers technicians contributing different capacities behind scenes making final product viable option available professionals needing access specialized chemicals performing cutting-edge research pushing boundaries understanding life processes occurring microscopic level observable only advanced instrumentation techniques developed specifically enable such observations become routine rather than exceptions anymore within modern laboratories equipped latest technologies facilitating these discoveries happening continuously monitored closely ensure compliance regulations governing use hazardous materials if applicable although no indication current compound falls into restricted categories mentioned explicitly prohibited substances under international agreements regulating chemical trade ensuring safety health environmental protection paramount concern addressed proactively throughout entire supply chain management system implemented companies manufacturing distributing such products globally today.